6,6'-Diacetyl-2,2'-bipyridine
Overview
Description
Figure 1: Molecular Structure of 6,6’-Diacetyl-2,2’-bipyridine
Synthesis Analysis
The synthesis of 6,6’-Diacetyl-2,2’-bipyridine involves the condensation reaction of 6,6’-diacetyl-2,2’-bipyridine with hydroxylamine in an alkaline solution. This process yields the tetradentate ligand, which can coordinate with transition metal ions .
Physical And Chemical Properties Analysis
Scientific Research Applications
1. Complex Compounds Formation
6,6'-Diacetyl-2,2'-bipyridine has been extensively studied for its ability to form complex compounds with various metal ions. Şengül et al. (2011) synthesized and characterized metal complexes with Cu(I), Cu(II), Pt(II), and Pd(II) metal ions using 6,6'-Diacetyl-2,2'-bipyridine as a N4-donor ligand. This study highlights the compound’s utility in forming diverse metal complexes with potential applications in areas like catalysis and material science (Şengül et al., 2011).
2. Conformation and Complexation Behavior
The conformational changes and complexation behavior of derivatives of 6,6'-Diacetyl-2,2'-bipyridine have been a subject of research. Kishii et al. (1984) explored the changes in conformation and complexation of 6,6'-Diamino-2,2'-bipyridine by protonation, forming complexes with various metal ions like Cu(II) and Ni(II). This research is significant for understanding the structural dynamics and potential applications in coordination chemistry (Kishii et al., 1984).
3. Synthesis of Novel Ligands
6,6'-Diacetyl-2,2'-bipyridine serves as a precursor in the synthesis of novel ligands. Baxter et al. (1992) established a direct route to 6,6'-dicyano-2,2'-bipyridine from 2,2'-bipyridine, leading to the development of novel tetra- and hexa-dentate ligands. Such advancements are crucial for the development of new materials and catalysts (Baxter et al., 1992).
4. Dye-Sensitized Solar Cells Applications
6,6'-Diacetyl-2,2'-bipyridine derivatives have been utilized in the development of dye-sensitized solar cells (DSCs). Constable et al. (2009) described the synthesis of Copper(I) complexes with 6,6'-disubstituted-2,2'-bipyridine ligands for use in copper-based DSCs, highlighting the compound's potential in renewable energy technologies (Constable et al., 2009).
properties
IUPAC Name |
1-[6-(6-acetylpyridin-2-yl)pyridin-2-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c1-9(17)11-5-3-7-13(15-11)14-8-4-6-12(16-14)10(2)18/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYXBCPWHTPLSPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=N1)C2=NC(=CC=C2)C(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40515784 |
Source
|
| Record name | 1,1'-([2,2'-Bipyridine]-6,6'-diyl)di(ethan-1-one) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40515784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,6'-Diacetyl-2,2'-bipyridine | |
CAS RN |
49669-27-4 |
Source
|
| Record name | 1,1′-[2,2′-Bipyridine]-6,6′-diylbis[ethanone] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=49669-27-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1'-([2,2'-Bipyridine]-6,6'-diyl)di(ethan-1-one) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40515784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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